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Compound of Interest

Compound Name: lysophosphatidylcholine 18:2

Cat. No.: B2429384 Get Quote

Essential Safety and Handling Guide for
Lysophosphatidylcholine 18:2
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of

lysophosphatidylcholine 18:2 (LPC 18:2), a bioactive lipid involved in various cellular

processes. Adherence to these procedures is essential to ensure personal safety and maintain

a secure laboratory environment. LPC 18:2 is classified as a hazardous substance with multiple

health risks.[1]

Hazard Summary
Lysophosphatidylcholine 18:2 is a substance that requires careful handling due to its

significant health hazards. It is harmful if swallowed, fatal if it comes into contact with the skin,

and causes both skin and serious eye irritation.[1] Additionally, it is toxic if inhaled and is

suspected of causing cancer and damaging fertility or the unborn child.[1] Prolonged or

repeated exposure can cause damage to organs.[1] The toxicological and pharmacological

properties of this compound are not fully known, warranting cautious handling by technically

qualified personnel.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2429384?utm_src=pdf-interest
https://www.benchchem.com/product/b2429384?utm_src=pdf-body
https://www.benchchem.com/product/b2429384?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N9410/Lysophosphatidylcholine-18-2-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2429384?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N9410/Lysophosphatidylcholine-18-2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N9410/Lysophosphatidylcholine-18-2-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N9410/Lysophosphatidylcholine-18-2-SDS-MedChemExpress.pdf
https://www.echelon-inc.com/wp-content/uploads/2024/12/TDS_L-1520_rev3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2429384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 1, 2
H310: Fatal in contact with

skin[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Specific Target Organ Toxicity,

Repeated Exposure
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to mitigate the risks associated with handling LPC

18:2. The following table outlines the required PPE for various levels of protection.
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PPE Category Specification and Use

Respiratory Protection

A NIOSH-approved full-face or half-mask air-

purifying respirator is necessary, especially

when handling the substance outside of a fume

hood or in case of aerosol formation.[3]

Eye and Face Protection

Chemical safety goggles are required to protect

against splashes.[4][5] A face shield must be

worn in addition to goggles when there is a

significant splash hazard.[4]

Hand Protection

Double-gloving with chemically resistant gloves

(e.g., nitrile) is recommended.[4] Gloves must

be changed immediately after contact with the

chemical.[4]

Body Protection

A chemically resistant lab coat or coveralls

should be worn to protect skin and personal

clothing.[3][5] Ensure the lab coat is fully

buttoned.[6]

Foot Protection

Closed-toe shoes are mandatory.[6] For

significant spill risks, chemically resistant boots

with steel toes and shanks are recommended.

[3]

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is crucial for the safe

handling of lysophosphatidylcholine 18:2.

Handling and Storage
Ventilation: Always handle LPC 18:2 in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or aerosols.[1]

Contact Avoidance: Prevent all contact with skin, eyes, and clothing.[1]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1] For long-

term storage, it is recommended to store at -20°C.[2]

Accidental Release Measures
In the event of a spill, immediately evacuate the area. Wearing full PPE, absorb the spill with an

inert, non-combustible material such as diatomite or universal binders.[1] Decontaminate the

affected surfaces by scrubbing with alcohol.[1] Collect all contaminated materials in a sealed

container for disposal as hazardous waste.[1]

First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove all contaminated

clothing and shoes. Seek immediate medical

attention as skin contact can be fatal.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing lysophosphatidylcholine 18:2 must be treated as hazardous waste.

Dispose of the substance and its container in accordance with all applicable local, state, and
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federal regulations.[1] Do not allow the chemical to enter drains or waterways.

Procedural Workflow
The following diagram illustrates the standard workflow for safely handling

lysophosphatidylcholine 18:2 in a laboratory setting.
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Workflow for Safe Handling of Lysophosphatidylcholine 18:2
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Caption: Workflow for Safe Handling of Lysophosphatidylcholine 18:2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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